3-(2,5-dimethylbenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one

• IUPAC Name: 3-[(2,5-dimethylphenyl)methyl]-6-(4-ethoxyphenyl)pyrimidin-4-one
• InChI: InChI=1S/C21H22N2O2/c1-4-25-19-9-7-17(8-10-19)20-12-21(24)23(14-22-20)13-18-11-15(2)5-6-16(18)3/h5-12,14H,4,13H2,1-3H3
• InChI Key: SYVAGYUMNVMKLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC3=C(C=CC(=C3)C)C
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

3-(2,5-dimethylbenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one, also known as DM-3189, is a pyrimidine derivative that has been studied for its potential therapeutic applications in various diseases. This compound has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments will be discussed in

Scientific Research Applications

Exposure and Environmental Interaction

• Presence in Biological Systems : The presence of structurally related compounds, such as 3-amino-1-methyl-5H-pyrido[4,3-b]indole and other heterocyclic amines, has been noted in human biological systems, with levels measured in urine samples. These compounds, originating from dietary sources, indicate human exposure through food, and their detection in urine reflects their biological processing and excretion (Ushiyama et al., 1991).
• Environmental Exposure Assessment : Environmental exposure to compounds like organophosphorus and pyrethroid pesticides has been quantified in different populations, including children. This research demonstrates the presence of metabolites related to environmental exposure in human urine samples, pointing towards the widespread interaction between humans and various chemical compounds in their environment (Babina et al., 2012).

Biomedical and Health Research

• Translocator Protein (TSPO) Ligand Development : A compound structurally similar to 3-(2,5-dimethylbenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one has been evaluated as a ligand for TSPO, an indicator of neuroinflammation. This research provides insights into the development and assessment of new ligands for medical imaging and diagnosis, highlighting the importance of structural analysis in biomedical research (Endres et al., 2009).

Metabolic Pathways and Excretion

• Metabolic Profiling : Studies focusing on the metabolic profiling of compounds such as pirimicarb (2-dimethylamino-5,6-dimethylpyrimidin-4-yldimethylcarbamate) reveal the generation of hydroxypyrimidines during metabolism. This information could be extrapolated to understand the metabolic pathways and excretion profiles of similar pyrimidine-based compounds, providing a basis for further research on compounds like 3-(2,5-dimethylbenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one (Hardt et al., 1999).